Cas no 94923-30-5 (N-Cyano-N'-pyridin-4-ylthiourea)

• Product Name: N-Cyano-N'-pyridin-4-ylthiourea
• CAS No: 94923-30-5
• MF: C₇H₆N₄S
• MW: 178.214338779449
• CID: 2818482
• Update Time: 2023-08-07

N-Cyano-N'-pyridin-4-ylthiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-cyano-N'-4-pyridinyl-
• N-Cyano-N'-4-pyridylthiourea
• N-Cyano-N'-pyridin-4-ylthiourea

• Inchi： 1S/C7H6N4S/c8-5-10-7(12)11-6-1-3-9-4-2-6/h1-4H,(H2,9,10,11,12)
• InChI Key： ODVWORSODFIMSN-UHFFFAOYSA-N
• SMILES： S=C(NC#N)NC1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 1.1
• Topological Polar Surface Area: 92.8